Cas no 2169442-39-9 (4,5-dimethyl-2-(trifluoromethyl)piperidine)

• Product Name: 4,5-dimethyl-2-(trifluoromethyl)piperidine
• CAS No: 2169442-39-9
• MF: C₈H₁₄F₃N
• MW: 181.198672771454
• CID: 5261681
• Update Time: 2025-06-08

4,5-dimethyl-2-(trifluoromethyl)piperidine Chemical and Physical Properties

Names and Identifiers

• 4,5-dimethyl-2-(trifluoromethyl)piperidine

• Inchi： 1S/C8H14F3N/c1-5-3-7(8(9,10)11)12-4-6(5)2/h5-7,12H,3-4H2,1-2H3
• InChI Key： FTKXYFSURKTMKA-UHFFFAOYSA-N
• SMILES： N1CC(C)C(C)CC1C(F)(F)F

Additional information on 4,5-dimethyl-2-(trifluoromethyl)piperidine

Comprehensive Overview of 4,5-dimethyl-2-(trifluoromethyl)piperidine (CAS No. 2169442-39-9): Properties, Applications, and Industry Insights

4,5-dimethyl-2-(trifluoromethyl)piperidine (CAS No. 2169442-39-9) is a specialized piperidine derivative that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The compound's trifluoromethyl group and dimethyl substitution contribute to its enhanced lipophilicity and metabolic stability, making it a valuable intermediate in drug discovery. Recent studies highlight its potential in modulating central nervous system (CNS) targets, aligning with the growing demand for neurological therapeutics.

In the context of sustainable chemistry, researchers are exploring 4,5-dimethyl-2-(trifluoromethyl)piperidine as a building block for green synthesis methodologies. Its compatibility with catalytic hydrogenation and flow chemistry techniques addresses industry concerns about solvent waste reduction and energy efficiency – topics frequently searched in AI-driven material science platforms. The compound's stereochemical complexity also makes it a case study for computational chemistry models, reflecting the intersection of machine learning and molecular design.

The pharmacokinetic profile of 2169442-39-9 has become a focal point in preclinical research, particularly for blood-brain barrier permeability – a trending search term in neuropharmacology forums. Its logP value (predicted ≈2.1) and hydrogen bond acceptor count position it favorably for CNS drug candidates, coinciding with the pharmaceutical industry's emphasis on neurodegenerative disease treatments like Alzheimer's and Parkinson's.

From a synthetic chemistry perspective, the piperidine scaffold of this compound enables diverse structure-activity relationship (SAR) explorations. Patent analyses reveal its incorporation in protease inhibitor designs, responding to the surge in antiviral drug development queries post-pandemic. The trifluoromethyl moiety enhances electrophilic reactivity, allowing selective C–F bond activation – a hot topic in organofluorine chemistry discussions.

Industrial-scale production of 4,5-dimethyl-2-(trifluoromethyl)piperidine leverages continuous manufacturing principles, aligning with Industry 4.0 automation trends. Quality control protocols emphasize chiral purity analysis via HPLC-MS, addressing regulatory requirements for enantiomerically pure intermediates – a frequent concern in FDA submission documentation searches.

Emerging applications in crop protection chemicals utilize the compound's systemic mobility in plants, coinciding with precision agriculture keyword trends. Its metabolite stability makes it suitable for soil-applied herbicides, while maintaining compliance with eco-toxicity regulations – a balance frequently queried in agrochemical sustainability databases.

Thermodynamic studies of CAS 2169442-39-9 reveal exceptional thermal stability (decomposition >250°C), making it suitable for high-temperature reactions – a property highlighted in heterocyclic compound forums. The crystal structure analysis provides insights into molecular packing behaviors, supporting solid-state chemistry research queries.

In medicinal chemistry optimization, the methyl group stereochemistry at positions 4 and 5 influences target binding affinity, a consideration dominating drug design literature searches. The compound serves as a conformational restriction tool in peptidomimetic development, particularly for GPCR-targeted therapies – a rapidly growing segment in biopharmaceuticals.

Analytical method development for 4,5-dimethyl-2-(trifluoromethyl)piperidine emphasizes 19F-NMR techniques, reflecting instrumentation advancements frequently searched in spectroscopy communities. The three-bond coupling constants between fluorine and adjacent protons provide valuable conformational analysis data, supporting molecular dynamics simulations.

Supply chain considerations for 2169442-39-9 highlight just-in-time manufacturing approaches, responding to chemical inventory optimization search trends. The compound's moisture sensitivity necessitates controlled atmosphere packaging – a technical specification frequently queried by process chemists.